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Compound of Interest

Compound Name: Methyl 3-iodoisonicotinate

Cat. No.: B071392

Core Application 1: A Key Substrate in Cross-
Coupling Reactions

The most prominent application of Methyl 3-iodoisonicotinate in research is its use as an aryl
halide in transition-metal-catalyzed cross-coupling reactions. The carbon-iodine bond is the
most reactive among aryl halides (I > Br > Cl) for oxidative addition to a metal center (typically
palladium), which is the rate-determining step in many catalytic cycles.[3] This high reactivity
allows for coupling under mild conditions with a broad range of substrates.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, forming a C-C bond
between an organoboron compound (like a boronic acid) and an organic halide.[4] Methyl 3-
iodoisonicotinate is an excellent substrate for this reaction, allowing for the introduction of
diverse aryl, heteroaryl, or alkyl groups at the 3-position of the pyridine ring.
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Reaction Setup

Combine in Flask:
- Methyl 3-iodoisonicotinate (1 equiv.)
- Boronic Acid (1.5-2.0 equiv.)
- Palladium Catalyst (e.g., Pd(PPhs)a)
- Base (e.g., K2COs or Cs2C0s)
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Figure 1: General Experimental Workflow for a Suzuki-Miyaura Coupling Reaction.
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Figure 2: Simplified Mechanism of Action for Isoniazid, an Isonicotinate Derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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